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Compound of Interest

Compound Name: Ferrous ammonium sulfate

Cat. No.: B155514 Get Quote

Technical Support Center: Ferrous Ammonium
Sulfate Synthesis
This guide provides troubleshooting and frequently asked questions for researchers, scientists,

and drug development professionals working with ferrous ammonium sulfate, commonly

known as Mohr's salt.

Frequently Asked Questions (FAQs)
Q1: Why is prolonged heating strictly avoided when preparing ferrous ammonium sulfate?

A1: Prolonged heating is avoided primarily to prevent the oxidation of ferrous ions (Fe²⁺) to

ferric ions (Fe³⁺).[1][2] Ferrous ammonium sulfate is a salt containing Fe²⁺ ions, which are

susceptible to oxidation, especially when heated in the presence of air.[2] This oxidation results

in a yellowish, impure final product instead of the desired light green crystals of pure ferrous
ammonium sulfate.[1][3]

Q2: At what temperature does ferrous ammonium sulfate begin to decompose?

A2: Ferrous ammonium sulfate hexahydrate begins to decompose at temperatures between

100°C and 110°C.[4][5] This is another critical reason to avoid excessive or prolonged heating

during its preparation.

Q3: What is the purpose of adding dilute sulfuric acid during the preparation?
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A3: Dilute sulfuric acid is added to the water to prevent the hydrolysis of the ferrous sulfate.[1]

[6][7][8] The acidic environment helps to keep the ferrous ions in solution and prevents the

formation of basic iron sulfates.

Q4: What are the visual indicators of oxidation to ferric ions?

A4: The primary visual indicator of oxidation is a color change in the solution from a pale green

(characteristic of Fe²⁺ ions) to a yellow or brownish color (characteristic of Fe³⁺ ions).[1][3] If a

yellow-colored solution is observed, it indicates that the experiment should be repeated for a

pure sample.[1]
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Issue Possible Cause Recommended Solution

Final crystals appear yellow or

brown instead of light green.

Oxidation of ferrous (Fe²⁺) ions

to ferric (Fe³⁺) ions.

Avoid prolonged or excessive

heating of the solution. Ensure

the dissolution of salts is done

with gentle warming.[1][7][8]

Repeat the experiment if a

yellow solution is obtained.[1]

Low yield of crystals.

Incomplete crystallization or

premature crystallization

during filtration.

Ensure the solution is

sufficiently concentrated to the

point of crystallization before

cooling.[1][7] Avoid disturbing

the solution during the cooling

process to allow for the

formation of larger, purer

crystals.[9]

Cloudy or turbid solution after

dissolving salts.

Presence of suspended

impurities.

Filter the warm solution before

allowing it to cool and

crystallize.[1][6][7]

No crystals form upon cooling.
The solution is not sufficiently

saturated.

Reheat the solution to

evaporate more solvent and

concentrate it further to the

crystallization point.[1]

Consider "seeding" with a few

crystals of Mohr's salt to

induce crystallization.[1]

Experimental Data Summary
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Property Value

Chemical Formula FeSO₄·(NH₄)₂SO₄·6H₂O[1][4][6][7]

Molar Mass 392.14 g/mol [4][10]

Appearance Light blue-green crystalline solid[4][6][7]

Solubility in Water 26.9 g / 100 mL at 20°C[11]

Melting/Decomposition Point 100-110 °C[4][5][12]

Experimental Workflow & Chemical Pathway
Below is a diagram illustrating the key steps in the preparation of ferrous ammonium sulfate
and the undesired oxidation pathway caused by prolonged heating.

Standard Preparation Protocol

Effect of Prolonged Heating

Ferrous Sulfate
(FeSO₄·7H₂O)

Gentle Warming
(to dissolve)

Ammonium Sulfate
((NH₄)₂SO₄)

Water +
Dilute H₂SO₄

Filtration
(if needed)

Prolonged Heating
(in presence of O₂)

Slow Cooling Pure Ferrous Ammonium Sulfate
(Light Green Crystals)

Oxidation of Fe²⁺ to Fe³⁺
Undesired Pathway Impure Ferric Salt

(Yellow/Brown)

Click to download full resolution via product page
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Caption: Workflow for ferrous ammonium sulfate synthesis and the undesired oxidation

pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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